N-(3,5-dimethylphenyl)-N'-phenylurea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-phenylurea
• InChI: InChI=1S/C15H16N2O/c1-11-8-12(2)10-14(9-11)17-15(18)16-13-6-4-3-5-7-13/h3-10H,1-2H3,(H2,16,17,18)
• InChI Key: NUMLMHFHMHBFTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)NC2=CC=CC=C2)C
• Molecular Formula: C15H16N2O
• DSSTOX Substance ID: DTXSID101289389
• Molecular Weight: 240.30 g/mol
• CAS RN: 4300-44-1

Description

N-(3,5-dimethylphenyl)-N'-phenylurea, also known as DPU, is a chemical compound that has been widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. DPU has been used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-N'-phenylurea is not fully understood. However, it is believed that N-(3,5-dimethylphenyl)-N'-phenylurea exerts its effects by inhibiting the activity of various enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of inflammatory mediators. N-(3,5-dimethylphenyl)-N'-phenylurea has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-N'-phenylurea has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. N-(3,5-dimethylphenyl)-N'-phenylurea has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,5-dimethylphenyl)-N'-phenylurea in lab experiments is its unique properties. It is a relatively stable compound that is easy to synthesize and purify. N-(3,5-dimethylphenyl)-N'-phenylurea has also been shown to have low toxicity in animal models. However, one of the limitations of using N-(3,5-dimethylphenyl)-N'-phenylurea in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for research involving N-(3,5-dimethylphenyl)-N'-phenylurea. One area of research is the development of new drugs based on the structure of N-(3,5-dimethylphenyl)-N'-phenylurea. Another area of research is the study of the mechanism of action of N-(3,5-dimethylphenyl)-N'-phenylurea and its effects on various enzymes and proteins. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3,5-dimethylphenyl)-N'-phenylurea and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-N'-phenylurea is a relatively simple process that involves the reaction of 3,5-dimethylaniline and phenyl isocyanate. The reaction takes place in the presence of a catalyst such as triethylamine or pyridine. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-(3,5-dimethylphenyl)-N'-phenylurea has been used in various scientific research studies due to its unique properties. It has been used as a model compound for the development of new drugs and as a tool for studying the structure-activity relationship of various compounds. N-(3,5-dimethylphenyl)-N'-phenylurea has also been used in studies related to cancer, inflammation, and neurodegenerative diseases.